3-{Methyl[2-(piperazin-1-yl)ethyl]amino}propanoic acid
Overview
Description
3-{Methyl[2-(piperazin-1-yl)ethyl]amino}propanoic acid, also known as MPEP, is a compound that has been extensively studied for its potential therapeutic applications in various neurological disorders.
Scientific Research Applications
Synthesis of New Compounds with Antimicrobial and Anticonvulsant Activities
Researchers have investigated the synthesis of novel compounds derived from "3-{Methyl[2-(piperazin-1-yl)ethyl]amino}propanoic acid" and its derivatives, highlighting their potential in treating various conditions:
Antimicrobial Activity : A study demonstrated the synthesis of new 1,2,4-triazol-3-one derivatives through the Mannich reaction, involving primary or secondary amines including piperazine nuclei. These compounds exhibited significant antimicrobial activity against test microorganisms, indicating their potential as antimicrobial agents (Fandaklı et al., 2012).
Anticonvulsant and Antinociceptive Activities : Another study synthesized a library of piperazinamides derived from "this compound" and its analogs, aiming to create new hybrid anticonvulsants. These molecules combined chemical fragments from known antiepileptic drugs, displaying promising anticonvulsant and antinociceptive effects in preclinical models (Kamiński et al., 2016).
Synthesis and Characterization of Compounds for Therapeutic Use
The compound and its derivatives have been central to the synthesis of molecules with potential therapeutic applications:
Anti-Malarial Agents : The synthesis of "3-[4-(7-choloquinolin-4-yl) piperazin-1-yl] propanoic acid," an active metabolite of piperaquine, was reported, emphasizing its high yield and simple synthesis route. This compound, due to its structure, could play a significant role in developing new anti-malarial drugs (Sui-qing, 2010).
Anticancer Compounds : New heterocyclic compounds designed from "this compound" derivatives have been synthesized and evaluated for their in vitro anti-cancer activity against human gastric cancer cell lines. This research represents a step forward in the design and discovery of new anticancer agents (Liu et al., 2019).
Mechanism of Action
Target of Action
Similar compounds, such as indole derivatives and piperazine derivatives, have been found to bind with high affinity to multiple receptors .
Mode of Action
It can be inferred from related compounds that it may interact with its targets, leading to changes in cellular processes .
Biochemical Pathways
Related compounds have been shown to influence a variety of biological activities, suggesting that this compound may also affect multiple pathways .
Result of Action
Related compounds have been shown to exhibit a range of biological activities, suggesting that this compound may have similar effects .
properties
IUPAC Name |
3-[methyl(2-piperazin-1-ylethyl)amino]propanoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H21N3O2/c1-12(5-2-10(14)15)8-9-13-6-3-11-4-7-13/h11H,2-9H2,1H3,(H,14,15) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZYKCGCWJEXSDAW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CCC(=O)O)CCN1CCNCC1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H21N3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
215.29 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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